Cas no 111509-53-6 (1H-Indole-4-thiol, 1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Indole-4-thiol, 1-[(4-methylphenyl)sulfonyl]-
• CAS No: 111509-53-6
• MF: C₁₅H₁₃NO₂S₂
• MW: 303.39922118187
• CID: 1198251
• PubChem ID: 13927713
• Update Time: 2025-04-20

1H-Indole-4-thiol, 1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4-thiol, 1-[(4-methylphenyl)sulfonyl]-
• 1-(4-methylphenyl)sulfonylindole-4-thiol
• DTXSID80552658
• 111509-53-6
• 1-(4-Methylbenzene-1-sulfonyl)-1H-indole-4-thiol

• Inchi： 1S/C15H13NO2S2/c1-11-5-7-12(8-6-11)20(17,18)16-10-9-13-14(16)3-2-4-15(13)19/h2-10,19H,1H3
• InChI Key： CGLPYJRBQSTERP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC2C(=CC=CC1=2)S)(=O)=O

Computed Properties

• Exact Mass: 303.03889
• Monoisotopic Mass: 303.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 39.07